N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C12H15N5O2/c1-6-5-10(14-9(4)18)17(16-6)12-13-8(3)7(2)11(19)15-12/h5H,1-4H3,(H,14,18)(H,13,15,19)
• InChI Key: XLTPFSKFLRAOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C)C2=NC(=C(C(=O)N2)C)C
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol
• CAS No.: 1004637-41-5

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C12H15N5O2 and its molecular weight is 261.285. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel Isoxazolines and Isoxazoles Derivatives Synthesis : Research by Rahmouni et al. (2014) explores the synthesis of novel isoxazolines and isoxazoles derivatives of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one through a [3+2] cycloaddition process. This study highlights the chemical versatility and potential applications of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives in the synthesis of complex heterocyclic structures, demonstrating their significance in medicinal chemistry and organic synthesis (Rahmouni et al., 2014).

• Pyrazolo[3,4-d]pyrimidine Analogues Synthesis : Another study by Taylor and Patel (1992) focuses on synthesizing pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, revealing the structural modifications and synthetic pathways that could enhance or modify the biological activities of these compounds. This work demonstrates the ongoing interest in pyrazolo[3,4-d]pyrimidine derivatives for their therapeutic potential (Taylor & Patel, 1992).

Biological Applications

• Antimicrobial Activity : Bondock et al. (2008) investigated the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety, utilizing 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate. Their research contributes to the development of novel antimicrobial agents with potential application in treating infections (Bondock et al., 2008).

• Antitumor Activity : A study by Fahim et al. (2019) on the synthesis, antitumor activity, and molecular docking of novel pyrimidiopyrazole derivatives highlights the exploration of pyrazolo[3,4-d]pyrimidin-4(5H)-ones for their potential antitumor properties. This research underscores the importance of structural modification and biological evaluation in the development of new anticancer agents (Fahim et al., 2019).